molecular formula C9H18N2O B1195461 1H-Imidazole, 2,5-dihydro-1,2,2,4,5,5-hexamethyl-, 3-oxide CAS No. 64934-84-5

1H-Imidazole, 2,5-dihydro-1,2,2,4,5,5-hexamethyl-, 3-oxide

Cat. No. B1195461
CAS RN: 64934-84-5
M. Wt: 170.25 g/mol
InChI Key: JBZAIKAALZFYEC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1H-Imidazole, 2,5-dihydro-1,2,2,4,5,5-hexamethyl-, 3-oxide, also known as 1H-Imidazole, 2,5-dihydro-1,2,2,4,5,5-hexamethyl-, 3-oxide, is a useful research compound. Its molecular formula is C9H18N2O and its molecular weight is 170.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Imidazole, 2,5-dihydro-1,2,2,4,5,5-hexamethyl-, 3-oxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Imidazole, 2,5-dihydro-1,2,2,4,5,5-hexamethyl-, 3-oxide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

64934-84-5

Product Name

1H-Imidazole, 2,5-dihydro-1,2,2,4,5,5-hexamethyl-, 3-oxide

Molecular Formula

C9H18N2O

Molecular Weight

170.25 g/mol

IUPAC Name

2,2,3,4,4,5-hexamethyl-1-oxidoimidazol-1-ium

InChI

InChI=1S/C9H18N2O/c1-7-8(2,3)10(6)9(4,5)11(7)12/h1-6H3

InChI Key

JBZAIKAALZFYEC-UHFFFAOYSA-N

SMILES

CC1=[N+](C(N(C1(C)C)C)(C)C)[O-]

Canonical SMILES

CC1=[N+](C(N(C1(C)C)C)(C)C)[O-]

Other CAS RN

64934-84-5

synonyms

1,2,2,4,5,5,-hexamethyl-3-imidazolidine oxide
1,2,2,4,5,5-HMIO

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.